Cas no 89227-90-7 (2(3H)-Benzoxazolone, 5,7-dimethyl-)

• Product Name: 2(3H)-Benzoxazolone, 5,7-dimethyl-
• CAS No: 89227-90-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 607706
• PubChem ID: 13117588
• Update Time: 2025-04-19

2(3H)-Benzoxazolone, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 5,7-dimethyl-
• 5,7-dimethyl-3H-1,3-benzoxazol-2-one
• 89227-90-7
• 5,7-Dimethyl-2-benzoxazolinone
• BUNKQSAUICUXLU-UHFFFAOYSA-N
• AKOS011655133
• 5,7-Dimethyl-1,3-benzoxazol-2(3H)-one
• 5,7-Dimethylbenzo[d]oxazol-2(3H)-one
• 5, 7-Dimethyl-2-benzoxazolone
• FT-0724987
• DTXSID30519271
• SCHEMBL2149212

• Inchi： 1S/C9H9NO2/c1-5-3-6(2)8-7(4-5)10-9(11)12-8/h3-4H,1-2H3,(H,10,11)
• InChI Key： BUNKQSAUICUXLU-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(C)C=C(C)C1=2)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones